10.1039/C2TB00081D | Cellular uptake and gene delivery using layered double hydroxide nanoparticles†

Cellular uptake and gene delivery using layered double hydroxide nanoparticles†

Journal of Materials Chemistry B Pub Date: 2012-10-16 DOI: 10.1039/C2TB00081D

Abstract

The cellular uptake of narrowly dispersed LDH {[Mg₃Al(OH)₈](CO₃)_0.5} nanoparticles into the Mouse Motor Neuron (NSC 34) cell line has been studied. The effect of LDH concentration and incubation time on the cellular uptake was investigated using fluorescein isothiocyanate (FITC) labelled LDH nanoparticles. We observed that cellular uptake increases with the increased LDHs concentration and incubation time. Confocal laser microscopy and transmission electron microscopy reveal that 20 nm LDHs nanoparticles intrude into the cytoplasm and then enrich in the cellular nucleus, while nanoparticles greater than 20 nm only locate in the cytoplasm. The 20 nm sized LDHs nanoparticles display similar uptake to both the cytoplasm and nucleus, and show little cytotoxicity with no significant decrease in NSC 34 cell proliferation and viability below 200 μg ml⁻¹. DNA modified 20 nm LDH nanoparticles are successful in transfection of the pEGFP-N1 DNA plasmid to NSC 34 cells.

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Journal Name：Journal of Materials Chemistry B

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